HJC0350

• Molecular Formula: C15H19NO2S
• Molecular Weight: 277.4 g/mol
• InChI: InChI=1S/C15H19NO2S/c1-10-6-12(3)15(13(4)7-10)19(17,18)16-9-11(2)8-14(16)5/h6-9H,1-5H3
• InChIKey: AFZWZVLPIMHLSE-UHFFFAOYSA-N

Generic EPAC inhibitors like ESI-09 block both EPAC1 and EPAC2, confounding isoform-specific cAMP signaling studies. HJC0350 solves this with exclusive EPAC2 antagonism. - IC50: 0.3 µM (8-NBD-cAMP competition) - Selectivity: No EPAC1 inhibition up to 25 µM; no PKA activity - Applications: Insulin secretion, CNS neurotransmitter release, cancer cell migration - Purity: ≥98% (HPLC), DMSO solubility >50 mg/mL - Available for immediate R&D shipment

HJC0350: A Highly Selective EPAC2 Antagonist for cAMP Signaling Research and Inhibitor Procurement

HJC0350 (CAS 885434-70-8) is a synthetic small molecule belonging to the arylsulfonamide class, identified through structure-activity relationship optimization of diarylsulfone, N,N-diarylamine, and arylsulfonamide scaffolds [1]. It functions as a potent and isoform-selective antagonist of Exchange Protein directly Activated by cAMP 2 (EPAC2), a guanine nucleotide exchange factor for Rap1/Rap2 that mediates cAMP signaling independently of PKA [1]. HJC0350 exhibits an apparent IC50 of 0.3 µM in competition with 8-NBD-cAMP binding to EPAC2 and displays no detectable inhibition of the EPAC1 isoform at concentrations up to 25 µM [1].

Isoform-selective EPAC2 antagonist probe for cAMP pathway dissection

Enables EPAC2-specific phenotype attribution independent of PKA

Reported binding selectivity supports EPAC1/EPAC2 discrimination studies

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source

Why HJC0350 Cannot Be Substituted with Generic EPAC or PKA Inhibitors in Experimental Protocols

The EPAC family comprises two isoforms, EPAC1 and EPAC2, which differ in tissue distribution, subcellular localization, and downstream signaling complexes [1]. Widely used pan-EPAC inhibitors such as ESI-09 inhibit both EPAC1 (IC50 3.2 µM) and EPAC2 (IC50 1.4 µM), precluding isoform-specific dissection of cAMP responses [2]. PKA inhibitors such as H-89 or KT5720 cannot serve as substitutes because they target an entirely distinct cAMP effector pathway. HJC0350, in contrast, achieves exclusive EPAC2 antagonism with no activity toward EPAC1 or PKA at concentrations up to 25 µM, enabling unambiguous attribution of cAMP-dependent phenotypes to the EPAC2 isoform [1].

Pan-EPAC inhibitors (e.g., ESI-09)

Dual EPAC1/EPAC2 inhibition may confound isoform-specific interpretation. Reported selectivity profiles differ and may not support exclusive EPAC2 readouts.

PKA pathway inhibitors (e.g., H-89, KT5720)

These target a distinct cAMP effector; EPAC2-mediated responses require direct EPAC2 antagonism and cannot be substituted by PKA blockade.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source
• [2] Almahariq M, Tsalkova T, Mei FC, et al. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 therapeutic window. Sci Rep. 2015;5:9344. View Source

HJC0350 Quantitative Differentiation Evidence Against Closest EPAC2 and EPAC1 Comparators

HJC0350 vs. ESI-05: Superior Potency in 8-NBD-cAMP Competition Binding to EPAC2

HJC0350 (compound 20i) demonstrates an apparent IC50 of 0.3 µM for competing with 8-NBD-cAMP binding to EPAC2, representing a 25% improvement in potency over ESI-05 (compound 1), which has an IC50 of 0.4 µM in the same assay [1]. Both compounds belong to the same chemical optimization series and were tested under identical in vitro binding conditions using recombinant EPAC2 protein and the fluorescent cAMP analog 8-NBD-cAMP [1].

EPAC2 binding potency

Head-to-head

IC50 0.3 µM

Supports EPAC2 binding assay context

1.33-fold improvement vs. ESI-05 (0.4 µM) under identical conditions

Evidence Dimension	Apparent IC50 for competition with 8-NBD-cAMP binding to EPAC2
Target Compound Data	0.3 µM
Comparator Or Baseline	ESI-05: 0.4 µM
Quantified Difference	HJC0350 is 1.33-fold more potent (0.3 vs. 0.4 µM)
Conditions	In vitro 8-NBD-cAMP fluorescence polarization competition assay using recombinant EPAC2 protein

Why This Matters

For procurement decisions, the 0.1 µM potency advantage translates into lower compound consumption per assay well and a wider usable concentration window before solubility or off-target limits are reached.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source

HJC0350 vs. ESI-09: Absolute EPAC2 Isoform Selectivity Enables Unambiguous Target Deconvolution

HJC0350 exhibits no inhibition of EPAC1-mediated Rap1-GDP exchange activity at 25 µM, providing >83-fold selectivity for EPAC2 over EPAC1 (inferred from IC50 of 0.3 µM for EPAC2 vs. >25 µM for EPAC1) [1]. In contrast, the commonly used pan-EPAC inhibitor ESI-09 inhibits EPAC1 with an IC50 of 3.2 µM and EPAC2 with an IC50 of 1.4 µM, yielding only 2.3-fold isoform preference and effectively silencing both pathways simultaneously [2].

Isoform selectivity vs. ESI-09

Head-to-head

HJC0350: EPAC2 IC50 0.3 µM, no EPAC1 inhibition at 25 µM

ESI-09: EPAC1 IC50 3.2 µM, EPAC2 IC50 1.4 µM

Enables EPAC2-isoform attribution in cAMP studies

Reported >83-fold selectivity; pan-inhibitor only 2.3-fold preference

Evidence Dimension	Isoform selectivity: inhibition of EPAC1 vs. EPAC2
Target Compound Data	No inhibition of EPAC1 at 25 µM; EPAC2 IC50 = 0.3 µM
Comparator Or Baseline	ESI-09: EPAC1 IC50 = 3.2 µM; EPAC2 IC50 = 1.4 µM
Quantified Difference	HJC0350: >83-fold EPAC2-selective; ESI-09: ~2.3-fold EPAC2-preferring with dual inhibition
Conditions	EPAC1 Rap1-GDP exchange assay at 25 µM HJC0350; EPAC1 and EPAC2 GEF activity assays for ESI-09 in presence of 20 µM cAMP

Why This Matters

Researchers requiring unambiguous assignment of cAMP effects to EPAC2 rather than EPAC1 must select HJC0350; ESI-09 cannot resolve these isoforms and misattributes EPAC1-dependent phenotypes.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source
• [2] Almahariq M, Tsalkova T, Mei FC, et al. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 therapeutic window. Sci Rep. 2015;5:9344. View Source

HJC0350 vs. CE3F4: Reciprocal Isoform Selectivity for EPAC-Specific Pathway Dissection

HJC0350 and (R)-CE3F4 represent complementary selectivity tools: HJC0350 potently inhibits EPAC2 (IC50 0.3 µM) with no effect on EPAC1 at 25 µM [1], whereas (R)-CE3F4 preferentially inhibits EPAC1 (IC50 4.2 µM) with 10-fold selectivity over EPAC2 (IC50 44 µM) [2]. This reciprocal selectivity profile enables orthogonal experimental strategies: HJC0350 silences EPAC2 while leaving EPAC1 signaling intact, while (R)-CE3F4 achieves the opposite. In spinal cord slice experiments measuring forskolin-induced substance P release, HJC0350 was effective at 3 µM, whereas CE3F4 required 30 µM for EPAC1 blockade, demonstrating the practical concentration differential in tissue-based assays [3].

Reciprocal selectivity vs. CE3F4

Cross-study comparable

HJC0350: EPAC2-selective (0.3 µM), no EPAC1

(R)-CE3F4: EPAC1-selective (4.2 µM), EPAC2 44 µM

Supports orthogonal EPAC isoform dissection strategies

Working concentration 3 µM (HJC0350) vs. 30 µM (CE3F4) in tissue assays

Evidence Dimension	Reciprocal isoform selectivity: EPAC2 vs. EPAC1 inhibition
Target Compound Data	EPAC2 IC50 = 0.3 µM; no EPAC1 inhibition at 25 µM
Comparator Or Baseline	(R)-CE3F4: EPAC1 IC50 = 4.2 µM; EPAC2 IC50 = 44 µM
Quantified Difference	HJC0350: EPAC2-selective (>83-fold); (R)-CE3F4: EPAC1-selective (~10-fold). Working concentrations: 3 µM for HJC0350 vs. 30 µM for CE3F4 in tissue assays
Conditions	In vitro binding assays for IC50 values; ex vivo spinal cord slice cAMP-stimulated substance P release for functional concentrations

Why This Matters

Procurement decisions for isoform-specific cAMP research require selecting compounds with orthogonal selectivity; HJC0350 is the only validated tool for EPAC2-exclusive blockade with a clean EPAC1 window.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source
• [2] Courilleau D, Bouyssou P, Fischmeister R, Lezoualc'h F, Blondeau JP. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). Biochem Biophys Res Commun. 2013;440(3):443-448. View Source
• [3] Zhou J, et al. Involvement of PKA, Epac1 and Epac2 in substance P release induced by forskolin, 6-Bnz-cAMP and CPTOMe-cAMP. Neuropharmacology. 2021;189:108533. View Source

HJC0350 vs. Physiological cAMP: 133-Fold Enhanced Potency Enables Pharmacological EPAC2 Antagonism at Tractable Concentrations

HJC0350 competes with the natural ligand cAMP for EPAC2 binding with approximately 133-fold higher apparent potency: IC50 of 0.3 µM for HJC0350 vs. ~40 µM for cAMP binding to EPAC2 in the same 8-NBD-cAMP competition format [1]. This potency advantage ensures that HJC0350 can effectively antagonize EPAC2 at nanomolar to low micromolar concentrations even in the presence of endogenous cAMP levels, which can reach 10-30 µM under forskolin-stimulated conditions. In live-cell FRET assays using HEK293 cells expressing an EPAC2-FL sensor, pretreatment with 10 µM HJC0350 fully blocked the FRET response to the EPAC activator 007-AM, confirming that the compound functionally inhibits EPAC2 activation in a cellular context [1].

Potency vs. endogenous cAMP

Class-level inference

133-fold more potent than cAMP

Assay potency context for EPAC2 antagonism under endogenous cAMP

IC50 0.3 µM vs. ~40 µM cAMP; functional block at 10 µM in cellular FRET

Evidence Dimension	Potency relative to natural ligand cAMP in EPAC2 binding competition
Target Compound Data	IC50 = 0.3 µM; 133-fold more potent than cAMP
Comparator Or Baseline	cAMP: apparent IC50 ~40 µM
Quantified Difference	133-fold potency enhancement over endogenous agonist; full EPAC2 blockade achieved at 10 µM in cellular FRET assays
Conditions	8-NBD-cAMP competition binding assay for IC50 values; EPAC2-FL FRET sensor in HEK293 cells stimulated with 007-AM for functional cellular validation

Why This Matters

The 133-fold enhancement over cAMP is critical for experimental design: HJC0350 overcomes endogenous cAMP competition at pharmacologically achievable concentrations, a property not shared by weaker EPAC2 binders or cAMP-analog-based tools.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source

HJC0350 vs. HJC0338: Within-Series Potency Advantage and Scaffold Maturation

Within the three-scaffold optimization campaign described by Chen et al., HJC0350 (arylsulfonamide scaffold, compound 20i) exhibited the most advanced potency profile with an IC50 of 0.3 µM, surpassing HJC0338 (diarylsulfone scaffold, compound 14c, IC50 0.4 µM) [1]. Both compounds share identical EPAC2 selectivity (no EPAC1 inhibition at 25 µM), but HJC0350 represents the arylsulfonamide scaffold with a distinct chemical structure that provides synthetic accessibility advantages and a defined SAR trajectory across three chemotypes [1]. This scaffold differentiation is relevant for medicinal chemistry programs seeking chemical diversity in EPAC2 inhibitor tool compounds.

Scaffold comparison vs. HJC0338

Head-to-head

HJC0350 (arylsulfonamide) IC50 0.3 µM

HJC0338 (diarylsulfone) IC50 0.4 µM

Supports SAR diversification and chemotype selection

1.33-fold potency improvement; distinct scaffold for lead optimization

Evidence Dimension	Potency and scaffold class within same discovery series
Target Compound Data	IC50 = 0.3 µM; arylsulfonamide scaffold; MW = 277.38
Comparator Or Baseline	HJC0338: IC50 = 0.4 µM; diarylsulfone scaffold
Quantified Difference	1.33-fold potency improvement; distinct chemotype for SAR diversification
Conditions	Parallel 8-NBD-cAMP competition binding assay against recombinant EPAC2; EPAC1 counter-screen at 25 µM

Why This Matters

Procurement of HJC0350 over HJC0338 provides a 25% potency improvement and access to the arylsulfonamide chemotype, enabling broader structure-activity relationship exploration in EPAC2-targeted drug discovery programs.

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source

HJC0350: Optimal Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Isoform-Specific Dissection of EPAC2 vs. EPAC1 Contributions in cAMP-Driven Pancreatic Beta-Cell Insulin Secretion

In pancreatic islet research, EPAC2 is a critical mediator of cAMP-potentiated insulin secretion, while EPAC1 plays a distinct role. HJC0350 at 0.3-10 µM selectively silences EPAC2 without affecting EPAC1 or PKA, enabling unambiguous genetic-level validation of EPAC2 function in primary islets and beta-cell lines [1]. The >83-fold selectivity window over EPAC1 ensures that observed effects on glucose-stimulated insulin secretion can be attributed solely to EPAC2 antagonism, unlike pan-inhibitor ESI-09 which confounds both isoforms [2].

Neuronal cAMP Signaling: EPAC2-Specific Antagonism in Neurotransmitter Release and Synaptic Plasticity Studies

EPAC2 is enriched in the central nervous system and regulates neurotransmitter release and dendritic spine morphology. HJC0350 at 3 µM has been validated in spinal cord slice preparations to block EPAC2-mediated substance P release, providing a concentration benchmark for CNS tissue applications [3]. The compound's EPAC2 exclusivity is essential in neuronal systems where EPAC1, EPAC2, and PKA coexist and crosstalk; HJC0350 isolates EPAC2 contributions without compensatory pathway activation.

Chemical Biology Probe Development and EPAC2 Target Validation in Oncology

EPAC2 has been implicated in cancer cell migration and survival pathways. HJC0350 serves as a high-quality chemical probe for EPAC2 target validation studies, offering a defined potency (IC50 0.3 µM), complete isoform selectivity, and a characterized chemical scaffold with established purity standards (≥98% by HPLC) from multiple commercial vendors [1]. Its 133-fold potency advantage over cAMP ensures that pharmacological EPAC2 antagonism is achieved before cAMP-binding saturation occurs in forskolin-stimulated cancer cell models.

Medicinal Chemistry: Arylsulfonamide Scaffold Lead Optimization for Next-Generation EPAC2 Therapeutics

HJC0350 represents the most potent arylsulfonamide-based EPAC2 antagonist identified in the three-scaffold SAR campaign, providing a defined starting point for lead optimization [1]. Its molecular weight (277.38), favorable solubility in DMSO (>50 mg/mL), and well-characterized binding mode make it suitable as a reference compound for screening and optimizing novel EPAC2 inhibitors with improved pharmacokinetic properties or in vivo efficacy.

Application

Selection Property

Validation Focus

EPAC2-specific signaling in pancreatic beta-cell models

Isoform-selectivity assay context

EPAC2-dependent insulin secretion endpoint review

Neuronal EPAC2 research: neurotransmitter release and synaptic plasticity

Tissue-level EPAC2 antagonism profile

Substance P release and plasticity endpoint validation

EPAC2 target engagement in cancer cell migration and survival studies

Chemical probe with reported selectivity window

Target engagement and pathway-response assay context

Arylsulfonamide scaffold lead optimization for EPAC2 inhibitor development

Scaffold reference and SAR starting point

SAR exploration and pharmacokinetic parameter screening

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small molecules as potent and specific EPAC2 antagonists. J Med Chem. 2013;56(3):952-962. View Source
• [2] Almahariq M, Tsalkova T, Mei FC, et al. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 therapeutic window. Sci Rep. 2015;5:9344. View Source
• [3] Zhou J, et al. Involvement of PKA, Epac1 and Epac2 in substance P release induced by forskolin, 6-Bnz-cAMP and CPTOMe-cAMP. Neuropharmacology. 2021;189:108533. View Source